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Compound of Interest

Compound Name: Methyl 3-hydroxyoctanoate

Cat. No.: B142752

Essential Safety and Handling Guide for Methyl 3-
hydroxyoctanoate

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Methyl 3-hydroxyoctanoate. Given
the limited availability of comprehensive toxicological data, this compound should be handled
with caution, adhering to the principle of treating substances with unknown hazards as
potentially hazardous.

Physicochemical and Safety Data

The following table summarizes the known physical, chemical, and safety information for
Methyl 3-hydroxyoctanoate.
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Property Value Source
Molecular Formula CoH1803 [1112]
Molecular Weight 174.24 g/mol [1]12]
Physical State Liquid [3]

Boiling Point

259.00 to 260.00 °C @ 760.00

mm Hg (estimated)

[4]

Flash Point

216.00 °F /102.20 °C

(estimated)

[4]

Water Solubility

5719 mg/L @ 25 °C

(estimated)

[4]

Storage Temperature

-20°C, under desiccating

conditions

[5]

Hazard Classification

Not classified as hazardous
according to one supplier's
SDS. However, due to lack of
comprehensive data, it should
be handled as a potential

irritant.

[6]

Operational Plan: Handling Methyl 3-
hydroxyoctanoate

A systematic approach is crucial when working with chemicals of unknown toxicity. The

following step-by-step operational plan ensures a safe laboratory environment.

Pre-Operational Checks

o Safety Data Sheet (SDS) Review: Although a comprehensive, universally adopted SDS is

not readily available, review any supplier-provided SDS. Note the lack of extensive hazard

data and proceed with caution.
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» Engineering Controls Verification: Ensure a certified chemical fume hood is operational. The
work area should be well-ventilated.[7]

e Personal Protective Equipment (PPE) Inspection: Inspect all PPE for integrity before use.
Ensure proper fit.

» Spill Kit Accessibility: Confirm that a well-stocked chemical spill kit is readily accessible. The
kit should contain an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent), waste bags, and appropriate PPE.

Required Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles when

there is a risk of splashing.

Protects against splashes and

potential unknown irritants.

Skin Protection

- Gloves: Butyl rubber or Viton
gloves are recommended for
handling esters.[8] Nitrile
gloves may offer limited, short-
term protection but should be
changed immediately upon
contact.[9] Always inspect
gloves before use. - Lab Coat:
A chemically resistant lab coat

or apron.

Prevents skin contact with the
chemical. Esters can degrade
certain types of gloves;
selecting the appropriate

material is critical.

Respiratory Protection

Generally not required when
working in a properly
functioning chemical fume
hood. If there is a potential for
aerosolization outside of a
fume hood, a NIOSH-approved
respirator with an organic
vapor cartridge may be

necessary.

Minimizes inhalation exposure

to vapors or aerosols.

Handling Procedure

o Work Area Preparation: Conduct all handling of Methyl 3-hydroxyoctanoate inside a

certified chemical fume hood to minimize inhalation exposure.

» Aliquotting and Dispensing: Use appropriate laboratory equipment (e.g., pipettes, graduated

cylinders) to handle the liquid. Avoid direct contact with the substance.
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e Heating: If heating is necessary, use a controlled heating source such as a heating mantle or
water bath. Avoid open flames.

o Storage: When not in use, keep the container tightly closed and store it at the recommended
temperature of -20°C in a designated and properly labeled area.[3][5]

Post-Handling Procedures

o Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent
(e.g., 70% ethanol), followed by soap and water.

 PPE Removal: Remove gloves using a technique that avoids skin contact with the outer
surface.[10] Remove lab coat and any other PPE.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[9]

Disposal Plan: Methyl 3-hydroxyoctanoate and
Contaminated Materials

Proper disposal of chemical waste is essential to protect personnel and the environment.

Waste Segregation and Collection

e Liquid Waste: Collect all waste Methyl 3-hydroxyoctanoate and solutions containing it in a
designated, labeled, and chemically compatible waste container. The container should be
kept closed except when adding waste.[11]

e Solid Waste: Dispose of all contaminated materials, such as pipette tips, gloves, and
absorbent pads, in a separate, clearly labeled solid hazardous waste container.[1]

Spill Cleanup Procedure

In the event of a spill, follow these steps:

o Alert Personnel: Immediately alert others in the vicinity.
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» Evacuate (If Necessary): For large spills, evacuate the area and contact the institutional
safety office.

» Contain the Spill: For small, manageable spills, wear appropriate PPE and contain the liquid
by creating a dike with absorbent material from the spill kit.[6]

o Absorb the Spill: Apply an inert absorbent material, starting from the outside and working
inwards.

o Collect Waste: Scoop the absorbed material into a designated hazardous waste container.

» Decontaminate the Area: Clean the spill area with soap and water. Collect the cleaning
materials as hazardous waste.

e Label Waste: Ensure the waste container is properly labeled with its contents.

Final Disposal

» Arrange for the collection of all hazardous waste by the institution's environmental health and
safety department. Do not dispose of Methyl 3-hydroxyoctanoate or contaminated
materials down the drain or in regular trash.[12]

Workflow for Safe Handling of Methyl 3-
hydroxyoctanoate
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Caption: Workflow for the safe handling of Methyl 3-hydroxyoctanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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